Cas no 1270541-68-8 (3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL)

• Product Name: 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL
• CAS No: 1270541-68-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 5738398
• PubChem ID: 55271879
• Update Time: 2025-05-26

3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL
• 1270541-68-8
• AKOS006320979
• 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE2HCL
• Benzenepropanenitrile, β-amino-4-(dimethylamino)-

• Inchi： 1S/C11H15N3/c1-14(2)10-5-3-9(4-6-10)11(13)7-8-12/h3-6,11H,7,13H2,1-2H3
• InChI Key： GQFNBPHAMXALTD-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C(CC#N)N

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 378.9±32.0 °C(Predicted)
• pka: 7.48±0.10(Predicted)

Additional information on 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL

Comprehensive Overview of 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL (CAS No. 1270541-68-8)

3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL (CAS No. 1270541-68-8) is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. This compound, characterized by its amino and dimethylamino functional groups, is widely studied for its potential role in drug development, particularly in the design of bioactive molecules. The presence of the propanenitrile moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL has surged due to its relevance in medicinal chemistry and biochemical research. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to compounds targeting neurotransmitter pathways. The compound's CAS No. 1270541-68-8 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the key trends driving interest in 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL is the rise of precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward tailored treatments, compounds like this are increasingly valuable for their modularity and functional versatility. Additionally, its nitrile group has been explored in the context of green chemistry, aligning with global efforts to reduce environmental impact in chemical synthesis.

The synthesis of 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL typically involves multi-step organic reactions, including amination and cyanation processes. Its crystalline form, as a dihydrochloride salt, ensures stability and ease of handling in laboratory settings. This property is critical for researchers who require high-purity compounds for structure-activity relationship (SAR) studies.

From an analytical perspective, CAS No. 1270541-68-8 is often characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm its molecular structure and purity, which are essential for reproducible research outcomes. The compound's UV-visible absorption properties also make it suitable for spectroscopic applications.

In the context of drug discovery, 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL has been investigated for its potential interactions with enzyme targets and receptor proteins. Its basic amine functionality allows for protonation under physiological conditions, which may influence its bioavailability and pharmacokinetic profile. These attributes are particularly relevant for researchers exploring new therapeutic agents for neurological and metabolic disorders.

The compound's versatility extends to material science, where its aromatic and aliphatic hybrid structure contributes to the development of advanced polymers and coatings. Its thermal stability and solubility properties are often optimized for specific industrial applications, further broadening its utility beyond pharmaceuticals.

As the scientific community continues to explore 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL, its CAS No. 1270541-68-8 remains a focal point in patent filings and research publications. The compound's unique combination of electron-donating and electron-withdrawing groups makes it a compelling subject for computational chemistry studies, including molecular docking and quantum mechanical calculations.

In summary, 3-AMINO-3-(4-(DIMETHYLAMINO)PHENYL)PROPANENITRILE 2HCL (CAS No. 1270541-68-8) represents a multifaceted compound with broad applications in pharmaceutical research, chemical synthesis, and material science. Its growing prominence in scientific discourse underscores its potential to address contemporary challenges in healthcare and sustainable chemistry.